2,6-Dichloro-4-(dichlorofluoromethyl)pyridine

• Molecular Formula: C6H2Cl4FN
• Molecular Weight: 248.9 g/mol
• IUPAC Name: 2,6-dichloro-4-[dichloro(fluoro)methyl]pyridine
• InChI: InChI=1S/C6H2Cl4FN/c7-4-1-3(6(9,10)11)2-5(8)12-4/h1-2H
• InChI Key: DWAIJYKKEZQOSP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1Cl)Cl)C(F)(Cl)Cl

Description

2,6-Dichloro-4-(dichlorofluoromethyl)pyridine is a useful research compound. Its molecular formula is C6H2Cl4FN and its molecular weight is 248.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 138.5 grams (0.522 mole) of 2,6-dichloro-4-(trichloromethyl)pyridine and 34 grams (0.187 mole) of Antimony trifluoride was heated to 80°-84° C. and maintained under agitation for 23 minutes. During this step, a slow stream of chlorine gas was passed over the surface of the reaction mixture. The reaction mixture was steam distilled and the crude 2,6- dichloro-4-(dichlorofluoromethyl)pyridine product was purified by fractionation. The product had a boiling point of 74°-76° C. at 1.0 millimeter of mercury.